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Compound of Interest

Compound Name: Candidin

Cat. No.: B174359 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Candidin, a standardized extract of Candida

albicans, and its application as a recall antigen to assess the cell-mediated or T-cell arm of the

immune system. The Candidin skin test is a valuable in-vivo tool for evaluating delayed-type

hypersensitivity (DTH), a classic indicator of intact T-cell function.

Mechanism of Action: The Delayed-Type
Hypersensitivity (DTH) Response
The Candidin skin test evaluates an individual's ability to mount a recall immune response to

Candida antigens, to which most of the healthy population has been previously exposed and

sensitized.[1] A positive test indicates that the complex, multi-step process of cell-mediated

immunity is functional.[2] This Type IV hypersensitivity reaction is mediated by T-cells and

monocytes/macrophages, not antibodies, and typically develops 24 to 48 hours after antigen

exposure.[1][3]

The immunological cascade involves several key stages:

Antigen Presentation: Following intradermal injection, Antigen Presenting Cells (APCs), such

as macrophages and dendritic cells, recognize and process the Candida antigens.[2] These

APCs recognize fungal components through Pattern Recognition Receptors (PRRs) like Toll-

like Receptors (TLRs), which triggers their activation.[4][5]
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T-Cell Activation: The APCs migrate to regional lymph nodes and present the processed

antigens to previously sensitized memory CD4+ T-helper (Th) cells.[2][6] This interaction,

along with co-stimulatory signals, leads to the activation and proliferation of antigen-specific

T-cells.[6]

Cytokine Cascade & Effector Cell Recruitment: Activated T-helper cells, predominantly of the

Th1 phenotype, release a profile of pro-inflammatory cytokines, most notably Interferon-

gamma (IFN-γ) and Tumor Necrosis Factor-alpha (TNF-α).[7][8] This cytokine signaling

amplifies the immune response by recruiting a larger population of immune cells, primarily

monocytes and other mononuclear leukocytes, to the injection site.[3][9]

Inflammation and Induration: The accumulation of these recruited cells and the localized

inflammation result in the characteristic hardened, raised area known as induration, which is

the hallmark of a positive DTH reaction.[1][10]
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Caption: The cell-mediated immune response cascade following Candidin injection.

Experimental Protocol: Candidin Skin Test
Administration
The following protocol outlines the standardized procedure for performing the Candidin skin

test to assess cellular hypersensitivity.

2.1. Materials
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CANDIN® (Candida albicans Skin Test Antigen for Cellular Hypersensitivity) sterile solution.

[10]

1 mL sterile syringe with a 27- to 30-gauge, ½-inch needle.[10]

70% alcohol swabs.[11]

Millimeter ruler for measurement.

2.2. Procedure

Dosage Preparation: Draw 0.1 mL of the Candidin solution into the sterile syringe.[1]

Site Selection and Preparation: Select a test site on the volar (inner) surface of the forearm

or the outer aspect of the upper arm.[11] Cleanse the skin thoroughly with a 70% alcohol

swab and allow it to air dry.[11]

Intradermal Injection: The injection must be administered intradermally, as superficially as

possible.[1] Insert the needle just under the surface of the skin and inject the 0.1 mL dose,

which should produce a distinct, sharply defined bleb or wheal.[10][11] An unreliable result

may occur if the antigen is injected subcutaneously.[11]

Observation Period: The reaction typically begins within 24 hours and reaches its maximum

intensity between 24 and 48 hours.[1][10]

Reading the Result: At 48 hours post-injection, the test site should be visually inspected and

palpated.[1] The diameter of the induration (hardened, raised area) should be measured

across the forearm (in two diameters at right angles) and the average recorded in

millimeters. Erythema (redness) without induration is not considered a positive response.
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Candidin Skin Test Workflow
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Caption: Standardized workflow for the administration and reading of the Candidin skin test.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b174359?utm_src=pdf-body-img
https://www.benchchem.com/product/b174359?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Presentation and Interpretation
A positive DTH reaction to Candidin is defined as an area of induration of 5 mm or more.[10]

[11] This result generally indicates an intact cell-mediated immune response.[2] A negative

result (induration < 5 mm) may suggest a compromised T-cell response, a condition known as

anergy. However, negative results must be interpreted with caution, as an impairment in any

step of the DTH pathway can lead to a negative test.[2] Furthermore, some individuals with

normal cellular immunity may not be hypersensitive to Candida.[12] Therefore, concurrent

testing with other recall antigens is often recommended.[10][12]

Table 1: Interpretation of Candidin Skin Test Results

Induration Diameter (at 48
hours)

Interpretation
Implication for T-Cell
Function

≥ 5 mm Positive Reaction
Intact Cell-Mediated
Immunity (CMI)

| < 5 mm | Negative Reaction / Anergy | Potentially Impaired CMI; requires further investigation

|

Table 2: Expected Response Rates in Healthy Adult Populations

Study Number of Subjects
Percentage Responding (≥

5 mm induration)

Study 1 18 78%

Study 2 35 60%

Data sourced from the CANDIN® package insert, reflecting variability in response rates among

healthy individuals.[10]

The Candidin test is frequently used as a control when performing other skin tests, such as the

tuberculin skin test (TST), to rule out anergy as a cause for a negative result.[11][12]
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Result Interpretation Logic
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Caption: Logical flow for interpreting the results of the Candidin skin test.

Applications in Research and Drug Development
The Candidin DTH assay is a sensitive in-vivo model for assessing cell-mediated immunity

and can be used to identify immunotoxic or immunosuppressive compounds.[13] Studies have

demonstrated its utility in detecting decreased DTH responses caused by known

immunosuppressants like cyclosporin A, cyclophosphamide, and dexamethasone.[13] This

makes it a valuable tool in preclinical and clinical development for:

Evaluating Immunomodulatory Drugs: Assessing the potential immunosuppressive or

immunostimulatory effects of new chemical entities. Pharmacologic doses of corticosteroids,

for example, are known to suppress the DTH response.[12]

Screening for Immunodeficiency: As a cost-effective screening test for suspected cellular

immune deficiency.[2]

Clinical Trial Enrollment: Ensuring subjects have a competent immune system before

enrollment in vaccine or immunotherapy trials.

In conclusion, the Candidin skin test remains a simple, cost-effective, and reliable method for

the functional in-vivo assessment of the T-cell immune system, with important applications in

clinical diagnostics, research, and the development of immunomodulatory therapies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b174359?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

